molecular formula C22H20N4S2 B2666448 N,N'-diphenyl-2,3-dihydroquinoxaline-1,4-dicarbothioamide CAS No. 819802-26-1

N,N'-diphenyl-2,3-dihydroquinoxaline-1,4-dicarbothioamide

Cat. No. B2666448
CAS RN: 819802-26-1
M. Wt: 404.55
InChI Key: CLWKXUOVIMTBGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Quinoxalines are a class of nitrogen-containing heterocyclic compounds . They are important biological agents and have several prominent pharmacological effects like antifungal, antibacterial, antiviral, and antimicrobial .


Synthesis Analysis

The synthesis of quinoxalines has been intensively studied in the past . A large variety of synthetic methods for the synthesis of functionalized quinoxalines have been reported in literature . For example, one method involves the condensation of an aryl 1,2-diamine with a 1,2-dicarbonyl compound by heating in a solvent .


Molecular Structure Analysis

The molecular structure of quinoxalines typically consists of a bicyclic compound containing two nitrogen atoms . For example, 2,3-diphenylquinoxaline has the molecular formula C20H14N2 .


Chemical Reactions Analysis

Quinoxalines can undergo various chemical reactions. For instance, they can participate in condensation reactions with α-diketones .


Physical And Chemical Properties Analysis

Quinoxalines are typically colorless solids that are soluble in polar organic solvents . For example, 2,3-diphenylquinoxaline is a white crystalline powder with a melting point of 122.0-128.0°C .

Future Directions

Quinoxalines have diverse therapeutic uses and have become a crucial component in drugs used to treat various diseases . Therefore, the development of new synthetic methods and the discovery of new biological activities of quinoxalines are promising areas for future research.

properties

IUPAC Name

1-N,4-N-diphenyl-2,3-dihydroquinoxaline-1,4-dicarbothioamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H20N4S2/c27-21(23-17-9-3-1-4-10-17)25-15-16-26(20-14-8-7-13-19(20)25)22(28)24-18-11-5-2-6-12-18/h1-14H,15-16H2,(H,23,27)(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CLWKXUOVIMTBGK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(C2=CC=CC=C2N1C(=S)NC3=CC=CC=C3)C(=S)NC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H20N4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N'-diphenyl-2,3-dihydroquinoxaline-1,4-dicarbothioamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.